Cas no 1001391-18-9 (2-Chloro-3,4-difluorobenzoyl chloride)

2-Chloro-3,4-difluorobenzoyl chloride structure
1001391-18-9 structure
Product Name:2-Chloro-3,4-difluorobenzoyl chloride
CAS No:1001391-18-9
MF:C7H2Cl2F2O
MW:210.992987155914
CID:4969309
Update Time:2023-08-24

2-Chloro-3,4-difluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-3,4-difluorobenzoyl chloride
    • 2-Chloro-3,4-difluorobenzoyl chloride
    • Inchi: 1S/C7H2Cl2F2O/c8-5-3(7(9)12)1-2-4(10)6(5)11/h1-2H
    • InChI Key: OKSHRHWBUHKWHC-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C=CC=1C(=O)Cl)F)F

Computed Properties

  • Exact Mass: 209.9450764 g/mol
  • Monoisotopic Mass: 209.9450764 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 210.99
  • XLogP3: 3.3
  • Topological Polar Surface Area: 17.1

2-Chloro-3,4-difluorobenzoyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013028147-250mg
2-Chloro-3,4-difluorobenzoyl chloride
1001391-18-9 97%
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$475.20 2023-09-04
Alichem
A013028147-500mg
2-Chloro-3,4-difluorobenzoyl chloride
1001391-18-9 97%
500mg
$831.30 2023-09-04
Alichem
A013028147-1g
2-Chloro-3,4-difluorobenzoyl chloride
1001391-18-9 97%
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$1579.40 2023-09-04
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